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Compound of Interest

Compound Name: Barium-140

CAS No.: 14798-08-4

Cat. No.: B1234999

Get Quote

For researchers, scientists, and professionals in drug development requiring precise and

accurate quantification of Barium-140 (Ba-140) activity, the selection of a suitable Certified

Reference Material (CRM) is of paramount importance. This guide provides a comparative

overview of potential suppliers of Ba-140 activity CRMs, details on the experimental protocols

for their use, and visualizations of key processes to aid in informed decision-making.

Barium-140 is a fission product with a half-life of 12.753 days, decaying to Lanthanum-140

(La-140), which in turn decays to the stable Cerium-140.[1] Accurate measurement of Ba-140

activity is crucial in various applications, including environmental monitoring, nuclear medicine,

and radiopharmaceutical research.[2] CRMs for Ba-140 provide a traceable link to national and

international standards, ensuring the reliability and comparability of measurement results.

Comparison of Potential Certified Reference
Material Suppliers
While specific off-the-shelf Ba-140 activity CRMs are not always readily cataloged, leading

national metrology institutes (NMIs) and commercial suppliers offer the capability to produce

custom-made, certified radionuclide solutions. The following table summarizes the likely
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offerings based on the general capabilities of these organizations. Researchers are advised to

contact the suppliers directly for specific quotations and product availability.
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Parameter

National Physical

Laboratory (NPL),

UK

Laboratoire National

Henri Becquerel

(LNHB), France

Eckert & Ziegler

Isotope Products

Product Type

Standardised

radionuclide solutions,

likely custom-

prepared.[3]

Standardised

radionuclide solutions,

likely custom-

prepared.[4]

Calibrated and

nominal standard

solutions.[5]

Traceability

Traceable to UK

national standards

and the international

measurement system.

[3][6]

Traceable to French

national standards

and the international

measurement system.

NIST traceable.[5]

Typical Form
Flame-sealed glass

ampoules.[3]
Vials or ampoules.

Vials (e.g., 27 mL

polyethylene) or

custom configurations.

[7]

Matrix
Dilute acid (e.g., HCl

or HNO₃) with carrier.

Dilute acid with

carrier.

Barium chloride in

0.1M HCl or custom

matrix.[5][7]

Certified Value
Activity concentration

(Bq/g or Bq/mL).

Activity concentration

(Bq/g or Bq/mL).

Activity contained in

an aqueous solution.

Uncertainty

Low uncertainty,

accredited to ISO

17025.[3]

Low uncertainty,

provided with detailed

uncertainty budget.

Typically ±3% to ±5%

at a 99% confidence

level for calibrated

solutions.[5]

Certificate

Certificate of

Measurement

provided.[3]

Certificate of

Calibration with

detailed decay data.

[1]

Certificate of

Calibration provided.

[5]

Radionuclidic Purity

Specified on the

certificate. High-purity

options available.[3]

Specified on the

certificate.

Specified on the

Certificate of

Calibration.[5]
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Availability
Custom preparation,

contact for lead times.

Custom preparation,

contact for lead times.

Most solutions

delivered within 10-14

days ARO.[5]

Experimental Protocols
The certification of Ba-140 activity and its subsequent use in calibrating laboratory instruments

involve highly precise measurement techniques. The two primary methods for determining the

activity of Ba-140, a beta-gamma emitter, are liquid scintillation counting and gamma-ray

spectrometry.

Gamma-Ray Spectrometry for Ba-140 Activity
Measurement
Gamma-ray spectrometry is a non-destructive technique used to identify and quantify gamma-

emitting radionuclides. For Ba-140, which has a complex decay scheme with its daughter La-

140, this method is particularly useful.[8][9]

Methodology:

Detector Calibration: A high-purity germanium (HPGe) detector is calibrated for energy and

efficiency using a multi-nuclide gamma-ray standard. This standard should be traceable to a

national standards laboratory and have a geometry that is as close as possible to that of the

Ba-140 sample to be measured.[10][11]

Sample Preparation: The Ba-140 CRM is prepared in a standardized geometry (e.g., a vial or

beaker) that matches the calibration geometry. The sample is placed at a reproducible

distance from the detector.

Data Acquisition: The gamma-ray spectrum of the Ba-140 sample is acquired for a sufficient

time to achieve good counting statistics. The spectrum will show photopeaks corresponding

to the gamma-ray emissions from Ba-140 and its progeny, La-140.

Spectrum Analysis: The net peak areas of the characteristic gamma-ray peaks of Ba-140

(e.g., 537.3 keV) are determined.
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Activity Calculation: The activity of Ba-140 is calculated using the following formula:

Activity (Bq) = (Net Peak Area) / (Efficiency at Peak Energy * Gamma-ray Emission

Probability * Counting Time)

Corrections for radioactive decay to a reference time, dead time, and summing effects may

be necessary for accurate results.

Liquid Scintillation Counting for Ba-140 Activity
Measurement
Liquid scintillation counting (LSC) is a highly efficient method for detecting beta particles. Since

Ba-140 is a beta emitter, LSC is a suitable technique for its activity determination.[2][12]

Methodology:

Instrument Calibration: The liquid scintillation counter is calibrated for efficiency using a set

of quenched standards of a beta emitter with similar energy characteristics to Ba-140, or by

using a traceable Ba-140 standard.

Cocktail Preparation: A known mass or volume of the Ba-140 CRM is added to a liquid

scintillation cocktail in a vial. The cocktail consists of an aromatic solvent and scintillators that

emit light when they interact with the beta particles.[13][14]

Sample Counting: The vial is placed in the liquid scintillation counter, which uses

photomultiplier tubes (PMTs) to detect the light pulses. Coincidence counting is used to

reduce background noise.[12]

Quench Correction: Chemical and color quenching can reduce the counting efficiency. The

instrument's quench correction capabilities are used to determine the counting efficiency for

the specific sample.[13]

Activity Calculation: The activity of Ba-140 is calculated using the following formula:

Activity (dpm or Bq) = (Net Count Rate - Background Count Rate) / (Counting Efficiency *

Volume/Mass of Aliquot)
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Visualizations
Barium-140 Decay Pathway
The following diagram illustrates the radioactive decay of Barium-140 to its daughter product

Lanthanum-140, which in turn decays to the stable Cerium-140.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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